Cas no 2408430-00-0 (3-(methoxycarbonyl)cyclobutylboronic acid)

• Product Name: 3-(methoxycarbonyl)cyclobutylboronic acid
• CAS No: 2408430-00-0
• MF: C₆H₁₁BO₄
• MW: 157.960142374039
• MDL: MFCD32066997
• CID: 4776721
• PubChem ID: 133666151
• Update Time: 2026-02-26

3-(methoxycarbonyl)cyclobutylboronic acid Chemical and Physical Properties

Names and Identifiers

• SB36081
• 3-Methoxycarbonyl-cyclobutane-boronic acid
• 3-(methoxycarbonyl)cyclobutylboronic acid

• MDL： MFCD32066997
• Inchi： 1S/C6H11BO4/c1-11-6(8)4-2-5(3-4)7(9)10/h4-5,9-10H,2-3H2,1H3
• InChI Key： BPWBIMHRPOOCOF-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(B(O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Topological Polar Surface Area: 66.8

Additional information on 3-(methoxycarbonyl)cyclobutylboronic acid

3-(Methoxycarbonyl)cyclobutylboronic Acid: A Comprehensive Overview

3-(Methoxycarbonyl)cyclobutylboronic acid (CAS No. 2408430-00-0) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound, characterized by its unique cyclobutane ring structure and boronic acid functionality, has been extensively studied for its potential applications in cross-coupling reactions, polymer synthesis, and as a building block for complex molecular architectures.

The structure of 3-(methoxycarbonyl)cyclobutylboronic acid is defined by a cyclobutane ring substituted with a methoxycarbonyl group (-COOCH3) and a boronic acid group (-B(OH)2). The cyclobutane ring introduces strain into the molecule, which can be harnessed to induce specific reactivity in chemical transformations. The presence of the boronic acid group makes this compound particularly valuable in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis. Recent studies have demonstrated the utility of this compound in constructing biologically active molecules and advanced materials.

One of the most exciting developments involving 3-(methoxycarbonyl)cyclobutylboronic acid is its role in the synthesis of strained ring systems. Researchers have exploited the inherent strain in the cyclobutane ring to develop novel methodologies for accessing complex molecular frameworks. For instance, recent work has highlighted its use in tandem coupling reactions, where multiple functional groups are introduced in a single step. This approach not only enhances synthetic efficiency but also opens new avenues for the creation of bioactive compounds with unique pharmacological properties.

In addition to its role in organic synthesis, 3-(methoxycarbonyl)cyclobutylboronic acid has been explored for its potential in polymer chemistry. The boronic acid functionality enables controlled polymerization under mild conditions, leading to the formation of well-defined polymers with tailored properties. These polymers have shown promise in applications ranging from drug delivery systems to advanced coatings, underscoring the compound's versatility.

The synthesis of 3-(methoxycarbonyl)cyclobutylboronic acid typically involves multi-step processes that combine traditional organic transformations with modern catalytic methods. Recent advancements in catalysis have allowed for more efficient and selective routes to this compound, reducing production costs and improving scalability. For example, researchers have reported the use of transition metal catalysts to facilitate key steps in its synthesis, such as cycloadditions and functional group interconversions.

From an analytical standpoint, 3-(methoxycarbonyl)cyclobutylboronic acid has been thoroughly characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy have provided detailed insights into its molecular structure and reactivity. These studies have confirmed the compound's stability under standard conditions and its readiness for incorporation into larger molecular systems.

Looking ahead, 3-(methoxycarbonyl)cyclobutylboronic acid is poised to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and reactivity makes it an invaluable tool for chemists seeking to push the boundaries of molecular design. As new synthetic methods emerge and its applications continue to expand, this compound will undoubtedly remain at the forefront of chemical innovation.